Cas no 34408-25-8 (methyl 2,5-dichloro-3-nitrobenzoate)

• Product Name: methyl 2,5-dichloro-3-nitrobenzoate
• CAS No: 34408-25-8
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• MDL: MFCD01529637
• CID: 311718
• PubChem ID: 36821
• Update Time: 2025-04-19

methyl 2,5-dichloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,5-dichloro-3-nitro-, methyl ester
• METHYL 2,5-DICHLORO-3-NITROBENZOATE
• EINECS 252-001-2
• Methyl 3-nitro-2,5-dichlorobenzoate
• UNII-J98OF12KZP
• BHIJMLGSGLWEIR-UHFFFAOYSA-N
• AKOS009486457
• SY019332
• METHYL2,5-DICHLORO-3-NITROBENZOATE
• MFCD01529637
• A919066
• J98OF12KZP
• SCHEMBL12000739
• NS00029658
• 34408-25-8
• AC5956
• HSDB 6164
• Q27281373
• Benzoic acid, 2,5-dichloro-3-nitro-, methyl ester
• DTXSID5067843
• CS-0323449
• DB-243670
• Benzoic acid, 2,5dichloro3nitro, methyl ester
• DTXCID4038845
• Methyl 3nitro2,5dichlorobenzoate
• methyl 2,5-dichloro-3-nitrobenzoate

• MDL： MFCD01529637
• Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
• InChI Key： BHIJMLGSGLWEIR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)OC)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.96000
• Monoisotopic Mass: 248.959563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.533
• Boiling Point: 343.6°Cat760mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.581
• PSA: 72.12000
• LogP: 3.21140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives